Cas no 2171886-74-9 (5-{N-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}pentanoic acid)

• Product Name: 5-{N-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}pentanoic acid
• CAS No: 2171886-74-9
• MF: C₂₆H₃₁N₃O₆
• MW: 481.540847063065
• CID: 5852888
• PubChem ID: 165573046
• Update Time: 2025-06-13

5-{N-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{N-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}pentanoic acid
• 2171886-74-9
• 5-{N-ethyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}pentanoic acid
• EN300-1563010

• Inchi： 1S/C26H31N3O6/c1-2-29(14-8-7-13-25(32)33)24(31)16-27-23(30)15-28-26(34)35-17-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,22H,2,7-8,13-17H2,1H3,(H,27,30)(H,28,34)(H,32,33)
• InChI Key： UCCLQHYZGOHCLI-UHFFFAOYSA-N
• SMILES： O(C(NCC(NCC(N(CC)CCCCC(=O)O)=O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 481.22128572g/mol
• Monoisotopic Mass: 481.22128572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 125Ų

Additional information on 5-{N-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}pentanoic acid

Comprehensive Analysis of 5-{N-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}pentanoic acid (CAS No. 2171886-74-9)

The compound 5-{N-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}pentanoic acid (CAS No. 2171886-74-9) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring an N-ethyl group and a pentanoic acid tail, makes it a valuable building block for drug discovery and biomaterials. Researchers often search for "Fmoc-amino acid applications" or "CAS 2171886-74-9 solubility," reflecting its relevance in pharmaceutical R&D.

In recent years, the demand for custom peptide synthesis has surged due to advancements in personalized medicine and cancer therapeutics. This compound’s Fmoc group ensures selective deprotection during solid-phase peptide synthesis (SPPS), a technique frequently queried as "SPPS protocol optimization." Its carboxylic acid terminus also enables conjugation with nanoparticles or fluorescent probes, aligning with trends in "targeted drug delivery systems."

From a synthetic chemistry perspective, the N-ethyl side chain enhances lipophilicity, a property critical for cell-penetrating peptides—a hot topic in "blood-brain barrier penetration" research. Analytical queries like "HPLC purification of Fmoc compounds" or "2171886-74-9 MSDS" highlight its practical handling needs. Notably, its CAS number (2171886-74-9) is essential for regulatory compliance in GMP manufacturing.

Beyond peptides, this derivative’s pentanoic acid moiety facilitates linker design in ADC (antibody-drug conjugate) development, a field dominating searches like "next-generation ADCs." Its stability under mild acidic conditions (pH 4–6) makes it suitable for biodegradable hydrogels, another trending area in "3D bioprinting scaffolds."

In summary, 5-{N-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}pentanoic acid bridges chemical biology and material science, addressing contemporary needs in "precision medicine" and "smart biomaterials." Its multifaceted applications ensure sustained interest across academic and industrial sectors.